Cas no 1396807-42-3 (4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid)
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[[2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]acetyl]amino]benzamide:oxalic acid
- 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid
- 1396807-42-3
- AKOS026686886
- F6111-1601
- 4-(2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamido)benzamide oxalate
- 4-[[2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]acetyl]amino]benzamide;oxalic acid
-
- Inchi: 1S/C22H26ClN3O3.C2H2O4/c1-29-21(15-2-6-18(23)7-3-15)16-10-12-26(13-11-16)14-20(27)25-19-8-4-17(5-9-19)22(24)28;3-1(4)2(5)6/h2-9,16,21H,10-14H2,1H3,(H2,24,28)(H,25,27);(H,3,4)(H,5,6)
- InChI Key: YSXOWPBERKNHON-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)=O.C(N)(=O)C1=CC=C(NC(CN2CCC(C(C3=CC=C(Cl)C=C3)OC)CC2)=O)C=C1
Computed Properties
- Exact Mass: 505.1615779g/mol
- Monoisotopic Mass: 505.1615779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 595
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159Ų
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6111-1601-2μmol |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-5μmol |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-10μmol |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-20μmol |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-1mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-2mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-3mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-4mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-5mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-1601-10mg |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid |
1396807-42-3 | 10mg |
$79.0 | 2023-09-09 |
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid: A Comprehensive Overview
4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with the CAS number 1396807-42-3, is characterized by its unique structural features and potential therapeutic applications. In this detailed overview, we will explore the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid is intricate and multifaceted. The core structure consists of a benzamide moiety linked to a substituted piperidine ring, which is further functionalized with a chlorophenyl group and an acetamido group. The presence of the oxalic acid component adds an additional layer of complexity to the molecule, influencing its solubility and stability properties. This combination of functional groups provides a rich platform for exploring various biological activities and potential therapeutic applications.
In terms of synthesis, several methods have been reported in the literature for the preparation of 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid. One common approach involves the reaction of 4-chlorophenylmethanol with piperidine to form the intermediate chlorophenylmethoxymethyl piperidine. This intermediate is then reacted with an appropriate acetyl chloride derivative to introduce the acetamido group. Finally, the benzamide moiety is introduced through a coupling reaction with an appropriate carboxylic acid or acid chloride. The addition of oxalic acid can be achieved through a subsequent esterification or salt formation step.
The biological activities of 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties, likely due to its ability to modulate various inflammatory pathways and cytokine production. Additionally, studies have indicated that it may have antioxidant properties, which could contribute to its overall therapeutic potential.
Another area of focus has been its neuroprotective effects. Preclinical studies have demonstrated that 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid can protect neurons from oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation, but they are believed to involve modulation of intracellular signaling pathways and reduction of oxidative stress.
Recent clinical trials have also explored the safety and efficacy of 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid in various therapeutic contexts. Early-phase clinical trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive clinical trials are needed to fully evaluate its therapeutic potential and determine optimal dosing regimens.
From a pharmacokinetic perspective, 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that it has good oral bioavailability and a relatively long half-life, which could make it suitable for once-daily dosing regimens. Additionally, its low toxicity profile in preclinical studies suggests that it may be well-tolerated by patients.
In conclusion, 4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid (CAS number 1396807-42-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory therapy, neuroprotection, and other areas of medicinal chemistry. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical conditions.
1396807-42-3 (4-[2-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)acetamido]benzamide; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)